Cas no 946320-70-3 (N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product name: N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 946320-70-3
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 5989455
• PubChem ID: 26816810

N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(3-acetamidophenyl)-2-[1-[(2-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetamide
• F2088-0226
• AKOS002083648
• 946320-70-3
• N-(3-acetamidophenyl)-2-({1-[(2-methoxyphenyl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• N-(3-acetamidophenyl)-2-((1-(2-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide

• Inchi： 1S/C21H22N4O3S/c1-15(26)23-17-7-5-8-18(12-17)24-20(27)14-29-21-22-10-11-25(21)13-16-6-3-4-9-19(16)28-2/h3-12H,13-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： VCJDICKNQQAIAR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)CSC1N(CC2=CC=CC=C2OC)C=CN=1

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 946320-70-3)

N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 946320-70-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 946320-70-3, belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of both acetamide and methoxyphenyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in imidazole-based compounds, particularly those with sulfanyl linkages, due to their potential therapeutic properties. Researchers are actively investigating the role of such compounds in modulating enzyme activity, targeting specific receptors, and even combating oxidative stress. The compound N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability and drug efficacy.

One of the most frequently asked questions about this compound is its synthesis pathway and purity standards. The synthesis typically involves multi-step organic reactions, including the formation of the imidazole core, followed by functionalization with acetamide and methoxyphenyl groups. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity and structural integrity. These methods are crucial for researchers who rely on consistent quality for their experiments.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide may exhibit anti-inflammatory or antimicrobial properties. This aligns with the broader trend of exploring heterocyclic compounds for novel therapeutic agents. Given the rising global concern over antibiotic resistance, such research is more relevant than ever.

From an industrial perspective, the demand for high-quality pharmaceutical intermediates like CAS No. 946320-70-3 is on the rise. Companies specializing in custom synthesis and contract research often seek this compound for client projects. Its versatility makes it suitable for various applications, from small-molecule drug development to biochemical assays. Ensuring regulatory compliance and safety protocols during handling and storage is paramount for manufacturers and end-users alike.

In conclusion, N-(3-acetamidophenyl)-2-({1-(2-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 946320-70-3) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential applications make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties, this compound may pave the way for innovative solutions in healthcare and beyond.